N-(3,5-dichlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide

• IUPAC Name: N-(3,5-dichlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C17H13Cl2N3O3/c1-24-14-5-3-2-4-13(14)17-21-15(22-25-17)9-16(23)20-12-7-10(18)6-11(19)8-12/h2-8H,9H2,1H3,(H,20,23)
• InChI Key: PIYAYQQCSUSEFK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NC(=NO2)CC(=O)NC3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C17H13Cl2N3O3
• Molecular Weight: 378.2 g/mol

Description

N-(3,5-dichlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide, also known as DCPA-MO, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a member of the oxadiazole family and has been found to possess unique properties that make it useful in various fields of research.

Mechanism of Action

The mechanism of action of N-(3,5-dichlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the brain. Studies have shown that N-(3,5-dichlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide can modulate the activity of GABA receptors, which are involved in the regulation of neurotransmitter release and synaptic plasticity.
Biochemical and Physiological Effects:
N-(3,5-dichlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of certain enzymes and proteins, and the modulation of GABA receptor activity. Studies have also shown that N-(3,5-dichlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide can enhance the survival of neurons in vitro, suggesting that it may have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,5-dichlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide is its ability to selectively modulate the activity of certain enzymes and proteins in the brain, making it a useful tool for investigating the mechanisms of action of various drugs. However, one limitation of N-(3,5-dichlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide is that its effects may be dose-dependent, and higher doses may lead to non-specific effects.

Future Directions

There are several future directions for research on N-(3,5-dichlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide, including the investigation of its effects on other neurotransmitter systems and the development of more selective analogs. Additionally, further studies are needed to determine the optimal doses and administration routes for N-(3,5-dichlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide in various models of neurological and psychiatric disorders.

Synthesis Methods

The synthesis of N-(3,5-dichlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide involves several steps, including the reaction of 2-chloro-N-(3,5-dichlorophenyl)acetamide with 5-(2-methoxyphenyl)-1,2,4-oxadiazole-3-carboxylic acid, followed by the addition of triethylamine and the use of a coupling reagent. The resulting product is then purified through column chromatography to yield N-(3,5-dichlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide.

Scientific Research Applications

N-(3,5-dichlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide has been found to have various applications in scientific research, particularly in the fields of neuroscience and pharmacology. Studies have shown that N-(3,5-dichlorophenyl)-2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]acetamide can be used as a tool to investigate the role of certain proteins and enzymes in the brain, as well as to study the mechanisms of action of various drugs.